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Compound of Interest

Compound Name: RLA-3107

Cat. No.: B15567111 Get Quote

Disclaimer: This document provides guidance on the safe handling of RLA-3107 for research

purposes. As no formal Safety Data Sheet (SDS) is currently available for RLA-3107, these

recommendations are based on available research data and general laboratory safety

principles. All personnel must consult with their institution's Environmental Health and Safety

(EHS) department before commencing any work with this compound. This product is intended

for research use only and is not for human or veterinary use.[1]

Compound Overview
RLA-3107 is a regioisomer of artefenomel, developed as a potential next-generation

endoperoxide antimalarial.[2][3] It is a synthetic 1,2,4-trioxolane derivative.[2] Research

indicates it has improved aqueous solubility and human microsome stability compared to its

parent compound, artefenomel.[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15567111?utm_src=pdf-interest
https://www.benchchem.com/product/b15567111?utm_src=pdf-body
https://www.benchchem.com/product/b15567111?utm_src=pdf-body
https://www.medkoo.com/products/53725
https://www.benchchem.com/product/b15567111?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10108391/
https://www.researchgate.net/publication/369810308_Artefenomel_Regioisomer_RLA-3107_Is_a_Promising_Lead_for_the_Discovery_of_Next-Generation_Endoperoxide_Antimalarials
https://pmc.ncbi.nlm.nih.gov/articles/PMC10108391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10108391/
https://www.researchgate.net/publication/369810308_Artefenomel_Regioisomer_RLA-3107_Is_a_Promising_Lead_for_the_Discovery_of_Next-Generation_Endoperoxide_Antimalarials
https://pubs.acs.org/doi/10.1021/acsmedchemlett.3c00039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Information

Chemical Name Artefenomel Regioisomer RLA-3107[2]

CAS Number Not Available[1]

Molecular Formula C28H39NO5[1]

Molecular Weight 469.62 g/mol [1]

Appearance
Described as a dark green or brown viscous oil

in synthesis.[2]

Solubility

Soluble in Dimethyl Sulfoxide (DMSO), Ethyl

Acetate (EtOAc), and a formulation of 10%

DMSO, 40% of a 20% 2-hydroxypropyl-beta-

cyclodextrin solution in water, and 50%

PEG400.[2][4]

Personal Protective Equipment (PPE)
A risk assessment should be conducted prior to handling RLA-3107 to determine the

appropriate level of PPE. The following table outlines the minimum recommended PPE.

Protection Type Specification

Hand Protection Chemical-resistant gloves (e.g., Nitrile)

Eye Protection
Safety glasses with side shields or safety

goggles

Skin and Body Laboratory coat

Respiratory

Not generally required if handled in a fume

hood. If aerosols may be generated outside of a

fume hood, a NIOSH-approved respirator is

recommended.

Handling and Storage
Operational Plan: Step-by-Step Handling Procedure
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Preparation:

Ensure a chemical fume hood is available and functioning correctly.

Gather all necessary equipment and reagents.

Prepare a designated waste container for RLA-3107 contaminated materials.

Handling:

All handling of RLA-3107, including weighing and dilutions, should be performed inside a

chemical fume hood.

Avoid inhalation of any vapors or aerosols.

Avoid direct contact with skin and eyes.

Use appropriate lab equipment (e.g., spatulas, syringes) to handle the compound.

In Case of a Spill:

Evacuate the immediate area.

Alert your supervisor and institutional EHS.

Wear appropriate PPE for cleanup.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal.

Storage Plan
Condition Temperature Duration

Short-term 0 - 4 °C[1] Days to weeks[1]

Long-term -20 °C[1] Months to years[1]
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Store in a dry, dark location.[1] The product is considered stable for several weeks during

standard shipping at ambient temperatures.[1]

Disposal Plan
Dispose of RLA-3107 and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Waste Segregation:

Collect all waste contaminated with RLA-3107 (e.g., pipette tips, tubes, gloves) in a

dedicated, clearly labeled, and sealed hazardous waste container.

Waste Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of RLA-3107 down the drain or in the regular trash.

Experimental Workflow and Logical Relationships
General Experimental Workflow
The following diagram illustrates a typical workflow for in vitro experiments involving RLA-3107.
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Caption: General laboratory workflow for handling RLA-3107.

Safety and Disposal Decision Tree
This diagram outlines the decision-making process for the safe handling and disposal of RLA-
3107.
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Caption: Decision tree for RLA-3107 safety and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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